65-85-0

Benzoic acid

In Stock

• CAS RN:
• 65-85-0

• Formula:
• C7H6O2
  C7H6O2
  C6H5COOH
  C6H5COOH

• InChI:
• InChI=1S/C7H6O2/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H,8,9)

• InChIKey:
• WPYMKLBDIGXBTP-UHFFFAOYSA-N

• Mettler-Toledo calibration standard ME 18555, benzoic acid (121-125 °C) is suitable for the regular calibration of Mettler-Toledo melting point instrument. Its melting point value is an average of 6 to 12 measurements with a Mettler-Toledo MP90 excellence melting point instrument that is calibrated against primary standards.
  Benzoic acid is an organic acid that is used as an antimicrobial agent, flavoring agent and preservative in its sodium salt form.
  Benzoic acid is an organic aromatic monocarboxylic acid. It occurs in the form of colorless leaflets or needles. It reacts with hydrogenating reagents to afford hexahydrobenzoic acid. On decomposition (by heating) in the presence of lime or alkali, it affords benzene and carbon dioxide. It can be synthesized by the cobalt or manganese catalyzed atmospheric oxidation of toluene.
  Benzoic acid (BA) is an aromatic monocar...

Perfluoro-1,10-decanedicarboxylic acid

In Stock

• CAS RN:
• 865-85-0

• Formula:
• C12H2F20O4

• InChI:
• InChI=1S/C12H2F20O4/c13-3(14,1(33)34)5(17,18)7(21,22)9(25,26)11(29,30)12(31,32)10(27,28)8(23,24)6(19,20)4(15,16)2(35)36/h(H,33,34)(H,35,36)

• InChIKey:
• PJXYUQMFTNTTLI-UHFFFAOYSA-N

• Perfluoro-1,10-decanedicarboxylic acid is a useful research compound. Its molecular formula is C12H2F20O4 and its molecular weight is 590.11 g/mol. The purity is usually 95%.

1-(naphthalen-2-yl)piperidine

In Stock

• CAS RN:
• 5465-85-0

• Formula:
• C15H17N

• 1-(naphthalen-2-yl)piperidine is a useful research compound. Its molecular formula is C15H17N and its molecular weight is 211.3. The purity is usually 95%.

3-Cyano-4-(2,2,2-trifluoroethoxy)benzoic acid

In Stock

• CAS RN:
• 856165-85-0

• Formula:
• C10H6F3NO3

• InChI:
• InChI=1S/C10H6F3NO3/c11-10(12,13)5-17-8-2-1-6(9(15)16)3-7(8)4-14/h1-3H,5H2,(H,15,16)

• InChIKey:
• FGLGDRMGIUPUBH-UHFFFAOYSA-N

• 3-Cyano-4-(2,2,2-trifluoroethoxy)benzoic acid is a useful research compound. Its molecular formula is C10H6F3NO3 and its molecular weight is 245.15 g/mol. The purity is usually 95%.

1-sec-Butyl-4-isothiocyanatobenzene

In Stock

• CAS RN:
• 149865-85-0

• Formula:
• C11H13NS

• InChI:
• InChI=1S/C11H13NS/c1-3-9(2)10-4-6-11(7-5-10)12-8-13/h4-7,9H,3H2,1-2H3

• InChIKey:
• XUKOSQOFXXDPHH-UHFFFAOYSA-N

• 1-sec-Butyl-4-isothiocyanatobenzene is a useful research compound. Its molecular formula is C11H13NS and its molecular weight is 191.29 g/mol. The purity is usually 95%.

Methyl 4-amino-3-isopropoxybenzoate

In Stock

• CAS RN:
• 681465-85-0

• Formula:
• C11H15NO3

• InChI:
• InChI=1S/C11H15NO3/c1-7(2)15-10-6-8(11(13)14-3)4-5-9(10)12/h4-7H,12H2,1-3H3

• InChIKey:
• AQIZZMSROAYWPJ-UHFFFAOYSA-N

• Methyl 4-amino-3-isopropoxybenzoate is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.245. The purity is usually 95%.

1,2-Benzenediol, 4-[(4-methylphenyl)sulfonyl]-

Usually In Stock

• CAS RN:
• 107065-85-0

• Formula:
• C13H12O4S

• InChI:
• InChI=1S/C13H12O4S/c1-9-2-4-10(5-3-9)18(16,17)11-6-7-12(14)13(15)8-11/h2-8,14-15H,1H3

• InChIKey:
• OGIVREKRNQXGTA-UHFFFAOYSA-N

• 1,2-Benzenediol, 4-[(4-methylphenyl)sulfonyl]- is a useful research compound. Its molecular formula is C13H12O4S and its molecular weight is 264.3 g/mol. The purity is usually 95%.

8-(3,5-Difluorophenyl)-8-oxooctanoic acid

In Stock

• CAS RN:
• 898765-85-0

• Formula:
• C14H16F2O3

• InChI:
• InChI=1S/C14H16F2O3/c15-11-7-10(8-12(16)9-11)13(17)5-3-1-2-4-6-14(18)19/h7-9H,1-6H2,(H,18,19)

• InChIKey:
• SWLCKNFJWOPORP-UHFFFAOYSA-N

• 8-(3,5-Difluorophenyl)-8-oxooctanoic acid is a useful research compound. Its molecular formula is C14H16F2O3 and its molecular weight is 270.27 g/mol. The purity is usually 95%.

5-Chloro-2-ethoxypyridin-4-ol

In Stock

• CAS RN:
• 856965-85-0

• Formula:
• C7H8ClNO2

• InChI:
• InChI=1S/C7H8ClNO2/c1-2-11-7-3-6(10)5(8)4-9-7/h3-4H,2H2,1H3,(H,9,10)

• InChIKey:
• KDUSZGVHBBTCIJ-UHFFFAOYSA-N

• 5-Chloro-2-ethoxypyridin-4-ol is a useful research compound. Its molecular formula is C7H8ClNO2 and its molecular weight is 173.6 g/mol. The purity is usually 95%.

1-Cycloheptyl-2-(1,3-dioxolan-2-yl)-ethanone

In Stock

• CAS RN:
• 1263365-85-0

• Formula:
• C12H20O3

• InChI:
• InChI=1S/C12H20O3/c13-11(9-12-14-7-8-15-12)10-5-3-1-2-4-6-10/h10,12H,1-9H2

• InChIKey:
• KOTFJEAHUSZHFJ-UHFFFAOYSA-N

• 1-Cycloheptyl-2-(1,3-dioxolan-2-yl)-ethanone is a useful research compound. Its molecular formula is C12H20O3 and its molecular weight is 212.28 g/mol. The purity is usually 95%.

2-Chloro-5-(2-iodobenzoyl)pyridine

In Stock

• CAS RN:
• 1187165-85-0

• Formula:
• C12H7ClINO

• InChI:
• InChI=1S/C12H7ClINO/c13-11-6-5-8(7-15-11)12(16)9-3-1-2-4-10(9)14/h1-7H

• InChIKey:
• SPBDULYNMUQTTQ-UHFFFAOYSA-N

• 2-Chloro-5-(2-iodobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H7ClINO and its molecular weight is 343.55 g/mol. The purity is usually 95%.

3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 2138565-85-0

• Formula:
• C9H8ClN3O2

• InChI:
• InChI=1S/C9H7N3O2.ClH/c13-9(14)7-2-4-10-6-8(7)12-5-1-3-11-12;/h1-6H,(H,13,14);1H

• InChIKey:
• PRNJJRVWKAXKLB-UHFFFAOYSA-N

• 3-(1H-pyrazol-1-yl)pyridine-4-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C9H8ClN3O2 and its molecular weight is 225.63. The purity is usually 95%.

2-{4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile

In Stock

• CAS RN:
• 2549065-85-0

• Formula:
• C18H17F3N6

• InChI:
• InChI=1S/C18H17F3N6/c19-18(20,21)14-10-15(25-16(24-14)12-3-4-12)26-6-8-27(9-7-26)17-13(11-22)2-1-5-23-17/h1-2,5,10,12H,3-4,6-9H2

• InChIKey:
• NJWUUNLWNLGQSI-UHFFFAOYSA-N

• 2-{4-[2-cyclopropyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C18H17F3N6 and its molecular weight is 374.4 g/mol. The purity is usually 95%.